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Compound of Interest

Compound Name: Ethylenediamine tetraethanol

Cat. No.: B1362537 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the safe handling of Ethylenediamine tetraethanol (CAS No. 140-07-8) in a

laboratory setting. The information is tailored for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Hazard Identification and Immediate Precautions
Ethylenediamine tetraethanol is classified with the following hazards:

Skin Irritation: Causes skin irritation.[1][2][3]

Serious Eye Damage: Causes serious eye damage.[1][4]

Respiratory Irritation: May cause respiratory irritation.[2][3]

Immediate precautionary statements include:

Prevention: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][3][5] Wash skin

thoroughly after handling.[1][2][3] Use only outdoors or in a well-ventilated area.[2][3] Wear

protective gloves, protective clothing, eye protection, and face protection.[1][2][3]

Response: If on skin, wash with plenty of soap and water.[2][3] If in eyes, rinse cautiously

with water for several minutes. Remove contact lenses, if present and easy to do. Continue

rinsing and get immediate medical attention.[1][2] If inhaled, remove the person to fresh air

and keep comfortable for breathing.[2][3]
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Storage: Store in a well-ventilated place. Keep the container tightly closed.[1][2]

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations.[2][6][7]

Physical and Chemical Properties
The following table summarizes the key quantitative data for Ethylenediamine tetraethanol.

Property Value Source

Molecular Formula C10H24N2O4 [8]

Molecular Weight 236.31 g/mol [4][8]

Boiling Point 131°C at 9.5 mmHg [1]

Melting Point 72°C [1]

Density 1.1 g/mL at 20°C [1]

Flash Point > 100°C [9]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory when handling

Ethylenediamine tetraethanol.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield. Must comply with

OSHA 29 CFR 1910.133 or

European Standard EN166.[2]

[9][10]

To prevent serious eye

damage from splashes or

aerosols.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and

protective clothing to prevent

skin exposure.[2][10] Long-

sleeved clothing is

recommended.[7]

To protect against skin

irritation.[1][2]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[7][11] If vapors or aerosols

are generated, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator is required.[6][7]

To prevent respiratory tract

irritation.[2][3]

Standard Operating Procedure for Handling
Ethylenediamine Tetraethanol
This section details the step-by-step protocol for the safe handling of Ethylenediamine
tetraethanol in a laboratory environment.

4.1. Preparation and Engineering Controls

Ventilation: Always handle Ethylenediamine tetraethanol in a well-ventilated area. A

chemical fume hood is strongly recommended.[7][11]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[7][9][11]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://aksci.com/sds/5787AF_SDS.pdf
https://pim-resources.coleparmer.com/sds/05492.pdf
https://www.fishersci.com/store/msds?partNumber=AC420485000&countryCode=US&language=en
https://aksci.com/sds/5787AF_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC420485000&countryCode=US&language=en
https://www.geneseo.edu/sites/default/files/2021-11/Ethylenediamine%20Fisher%202021.pdf
https://www.echemi.com/sds/nnnn-tetrakis2-hydroxyethylethylenediamine-pid_Seven5364.html
https://aksci.com/sds/5787AF_SDS.pdf
https://www.geneseo.edu/sites/default/files/2021-11/Ethylenediamine%20Fisher%202021.pdf
http://www.thermofishersci.in/msds/ethylenediamine.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/03550
https://www.geneseo.edu/sites/default/files/2021-11/Ethylenediamine%20Fisher%202021.pdf
https://aksci.com/sds/5787AF_SDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-W047709/N-N-N-N-Tetrakis-2-hydroxyethyl-ethylenediamine-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1362537?utm_src=pdf-body
https://www.benchchem.com/product/b1362537?utm_src=pdf-body
https://www.benchchem.com/product/b1362537?utm_src=pdf-body
https://www.benchchem.com/product/b1362537?utm_src=pdf-body
https://www.geneseo.edu/sites/default/files/2021-11/Ethylenediamine%20Fisher%202021.pdf
http://www.thermofishersci.in/msds/ethylenediamine.pdf
https://www.geneseo.edu/sites/default/files/2021-11/Ethylenediamine%20Fisher%202021.pdf
https://pim-resources.coleparmer.com/sds/05492.pdf
http://www.thermofishersci.in/msds/ethylenediamine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Material Preparation: Before handling, allow the container to reach room temperature. Keep

the container tightly closed when not in use.[1][2]

PPE Donning: Put on all required personal protective equipment as specified in Section 3.

4.2. Handling and Use

Avoid Contact: Do not get the substance in your eyes, on your skin, or on your clothing.[5]

[11]

Avoid Inhalation: Do not breathe vapors or spray mist.[7][11]

Dispensing: When transferring the chemical, use tools and equipment that minimize the

generation of aerosols or splashes.

Hygiene: Wash hands thoroughly after handling the substance.[2] Do not eat, drink, or

smoke in the work area.[2][12]

4.3. Accidental Spills

Evacuate: Evacuate personnel from the immediate spill area.

Ventilate: Ensure adequate ventilation of the area.

Containment: Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it into

a suitable, closed container for disposal.[11]

Decontamination: Clean the spill area thoroughly.

Reporting: Report the spill to the appropriate safety personnel.

4.4. First Aid Measures

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[1][2]
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Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Get medical attention if irritation persists.

[2][12]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms occur.[2][12]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.[2][5]

Storage and Disposal Plan
5.1. Storage

Store in a dry, cool, and well-ventilated place.[1][10][11]

Keep the container tightly closed.[1][10][11]

Store away from incompatible materials such as strong oxidizing agents.[10]

5.2. Disposal

Dispose of waste material in accordance with all applicable local, regional, and national

regulations.[6]

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[7]

Do not dispose of the chemical into surface water or the sanitary sewer system.[6][11]

Contaminated packaging should be treated as the product itself and disposed of accordingly.

[13]

Workflow for Handling Ethylenediamine
Tetraethanol
The following diagram illustrates the standard operating procedure for safely handling

Ethylenediamine tetraethanol.
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Workflow for Safe Handling of Ethylenediamine Tetraethanol
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Caption: Standard Operating Procedure for Ethylenediamine Tetraethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

